2-Chloro-5-pentylpyrimidine
Cat. No. B121901
M. Wt: 184.66 g/mol
InChI Key: WMARUIMXVALOMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCCCCc1cnc(O)nc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[OH:1][c:2]1[n:3][cH:4][c:5]([CH2:8][CH2:9][CH2:10][CH2:11][CH3:12])[cH:6][n:7]1.[P:13]([Cl:14])([Cl:15])([Cl:16])=[O:17]>>[c:2]1([Cl:15])[n:3][cH:4][c:5]([CH2:8][CH2:9][CH2:10][CH2:11][CH3:12])[cH:6][n:7]1
|
Inputs
Step One
|
Name
|
CCCCCc1cnc(O)nc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCc1cnc(O)nc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=P(Cl)(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCCc1cnc(Cl)nc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
